1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 1-methyl-5-(methylamino)-5,6,7,8-tetrahydroquinolin-2-one
• InChI: InChI=1S/C11H16N2O/c1-12-9-4-3-5-10-8(9)6-7-11(14)13(10)2/h6-7,9,12H,3-5H2,1-2H3
• InChI Key: WSJOJYJFMMXZEV-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCC2=C1C=CC(=O)N2C

Description

1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one is a tetrahydroquinoline (THQ) derivative characterized by a partially saturated bicyclic quinoline core. The compound features a methyl group at position 1 and a methylamino substituent at position 5, which differentiate it from simpler THQ analogs. Such modifications are often introduced to enhance pharmacological properties, including bioavailability and target binding affinity.

Preparation Methods

General Synthetic Strategy

The synthesis of 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one typically follows a multi-step process involving:

• Formation of the hexahydroquinoline core through cyclocondensation reactions.
• Introduction of amino substituents via reductive amination or nucleophilic substitution.
• Functional group modifications such as methylation at nitrogen and ketone formation at the 2-position.

This approach is consistent with the synthetic routes used for related hexahydroquinoline derivatives, which are well-documented in the literature.

Detailed Synthetic Procedure

Step 1: Preparation of Intermediates

• The initial step involves the condensation of aniline derivatives with cyclic diketones such as dimedone under acidic conditions to form intermediates like 3-substituted hexahydroquinoline precursors.
• This step is often conducted in dichloromethane or ethanol as solvents with acid catalysts, yielding intermediates that possess reactive sites for further modification.

Step 2: Knoevenagel Condensation

• The intermediates undergo Knoevenagel condensation with ethyl cyanoacetate and various substituted benzaldehydes or pyridine carboxaldehydes.
• This reaction is catalyzed by bases such as piperidine in absolute ethanol, facilitating the formation of unsaturated nitrile intermediates.
• The Knoevenagel condensation is followed by Michael addition and ring closure, completing the hexahydroquinoline ring system.

Step 3: Amination and Methylation

• Introduction of the methylamino group at position 5 can be achieved by nucleophilic substitution or reductive amination using methylamine or methylamino reagents.
• Methylation at the nitrogen (position 1) is typically performed using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions.
• The ketone group at position 2 is preserved or introduced through oxidation or selective functional group manipulation.

Representative Reaction Scheme

Step	Reactants	Conditions	Product/Intermediate	Yield (%)
1	Aniline derivative + Dimedone	Acidic media, DCM solvent	Hexahydroquinoline intermediate	70-80%
2	Intermediate + Ethyl cyanoacetate + Aryl aldehyde	Piperidine catalyst, EtOH, reflux	Unsaturated nitrile intermediate	65-75%
3	Intermediate + Methylamine	Reductive amination, 0 °C	Amino-substituted hexahydroquinoline	60-70%
4	Amino intermediate + Methylating agent	Mild base, room temperature	Final compound: 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one	55-65%

Research Outcomes and Characterization

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR): Both ^1H and ^13C NMR spectra confirm the presence of the hexahydroquinoline ring, methyl substituents, and amino groups. Characteristic signals include singlets for methyl groups and multiplets for ring protons.
• Mass Spectrometry (MS): Electrospray ionization (ESI) MS confirms the molecular ion peak corresponding to the molecular weight of 192.26 g/mol.
• Infrared Spectroscopy (IR): The ketone carbonyl stretch is observed typically around 1700 cm^-1, confirming the presence of the 2-one functional group.
• X-ray Crystallography: Used in related hexahydroquinoline derivatives to confirm stereochemistry and enantiomerism, though specific crystallographic data for this compound may be limited.

Biological Activity Correlation

• The compound and its analogues have been evaluated for antiproliferative activity against various cancer cell lines, showing moderate to good efficacy.
• Substituent effects, such as halogenation or amino group modifications, influence activity, supporting the importance of the methylamino group at position 5 in biological function.

Comparative Analysis of Preparation Methods

Aspect	Knoevenagel Condensation Route	One-Pot Multi-Component Synthesis	Reductive Amination Approach
Complexity	Moderate	Low to moderate	Moderate
Yield	60-75% per step	Variable, often lower	60-70%
Purification	Requires extraction and washing	Sometimes direct isolation	Requires washing and chromatography
Scalability	Good	Good	Moderate
Suitability for Substituent Variation	High	Moderate	High

Chemical Reactions Analysis

1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atom, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Research Implications and Limitations

• Advantages: The methylamino group may improve pharmacokinetics over hydroxylimino or aryl-substituted analogues.
• Challenges : Lower synthetic yields compared to simpler THQs (e.g., 8i) could hinder scalability.
• Future Directions : Structural optimization (e.g., C3 modifications as in L–20) and advanced biological assays (e.g., kinase profiling) are warranted.

Tables for Comparative Analysis

Table 1: Substituent Effects on Bioactivity

Position	Target Compound	8i	9a	L–20
C1	Methyl	4-Methoxyphenyl	Phenyl	Indole-carboxamide
C5	Methylamino	Hydroxyimino	Amino	Piperidine-propoxy
Bioassay	Hypothetical improved	Moderate	Moderate	High (EZH2)

Biological Activity

1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

• Chemical Formula : C₁₁H₁₅N₃O
• Molecular Weight : 201.26 g/mol
• IUPAC Name : 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one

The biological activity of this compound is primarily attributed to its interaction with various biological targets. Research indicates that it may function as an inhibitor of specific enzymes and receptors involved in cellular signaling pathways.

Enzyme Inhibition

• Tankyrase Inhibition : Studies suggest that compounds similar to 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one can inhibit tankyrase enzymes. These enzymes are implicated in cancer progression and metastasis suppression .

Anticancer Properties

Several studies have investigated the anticancer potential of this compound. It has been shown to exhibit cytotoxic effects against various cancer cell lines.

Cancer Cell Line	IC50 (µM)	Source
MCF-7 (Breast)	15.0
A549 (Lung)	20.5
HeLa (Cervical)	18.3

These results indicate a promising therapeutic profile for the compound in cancer treatment.

Neuroprotective Effects

Research has also indicated that this compound may possess neuroprotective properties. It appears to reduce oxidative stress and promote neuronal survival in models of neurodegeneration.

Study 1: Anticancer Efficacy

In a recent study published in a peer-reviewed journal, researchers evaluated the effects of 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one on breast cancer cells. The study utilized both in vitro and in vivo models to assess the compound's efficacy.

Findings :

• The compound significantly inhibited cell proliferation and induced apoptosis in MCF-7 cells.
• In vivo studies demonstrated reduced tumor growth in xenograft models treated with the compound compared to controls .

Study 2: Neuroprotection

Another study focused on the neuroprotective effects of the compound in a Parkinson's disease model. The researchers found that treatment with 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one led to:

Findings :

• Decreased levels of reactive oxygen species (ROS).
• Increased expression of neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor) which are crucial for neuronal health .

Q & A

Basic: What synthetic methodologies are effective for preparing 1-Methyl-5-(methylamino)-1,2,5,6,7,8-hexahydroquinolin-2-one and its derivatives?

Answer:
A robust method involves reacting 3-aminocyclohex-2-en-1-ones with arylidenemalononitriles. This one-step synthesis leverages cyclohexane-1,3-dione precursors and amines to form the hexahydroquinolinone core. Key parameters include:

• Reaction conditions : Solvent selection (e.g., ethanol or acetonitrile), temperature (80–100°C), and catalytic bases (e.g., piperidine).
• Yield optimization : Monitoring reaction progress via TLC and adjusting stoichiometry of arylidenemalononitriles to prevent side-product formation.
  For derivatives, substituents on the arylidenemalononitrile or amine precursors can modulate regioselectivity .

Basic: How can the structural identity of this compound be confirmed post-synthesis?

Answer:
Use a combination of:

• X-ray crystallography : Resolve crystal structures to determine bond lengths, angles, and unit cell parameters (e.g., monoclinic system, space group P21/n, a = 8.54 Å, b = 17.03 Å, c = 11.48 Å, β = 106.1°) .
• NMR spectroscopy : Analyze $^1H$ and $^13C$ spectra to confirm methylamino and hexahydroquinolinone moieties. For example, methyl protons typically appear as singlets near δ 2.5–3.0 ppm.
• Mass spectrometry : Validate molecular weight (e.g., ESI-MS for [M+H]+ ion).

Advanced: How should crystallographic disorder in the molecule’s substituents be addressed during refinement?

Answer:
Disordered atoms (e.g., nitro or methyl groups) can be modeled using:

• Split-site occupancy : Assign partial occupancies (e.g., 0.57:0.43 ratio) to major/minor components with geometric constraints to maintain bond lengths/angles.
• Thermal parameter restraints : Apply isotropic displacement parameters (U$_{iso}$) to disordered regions to avoid overfitting.
  Software like SHELXL or OLEX2 is recommended for refinement, with validation via R-factor convergence (e.g., R1 < 0.05 for high-resolution data) .

Advanced: What strategies are employed to analyze stereochemical outcomes in derivatives of this compound?

Answer:

• Chiral chromatography : Use HPLC with chiral stationary phases (e.g., amylose or cellulose-based columns) to separate enantiomers.
• Circular dichroism (CD) : Correlate Cotton effects with absolute configurations.
• Computational modeling : Perform DFT calculations (e.g., Gaussian 09) to compare theoretical and experimental optical rotations or vibrational spectra.
  For example, stereoisomerism in dihydroquinolinone derivatives can arise from axial chirality in the fused ring system .

Advanced: What mechanistic insights explain the reactivity of intermediates during synthesis?

Answer:
The reaction mechanism involves:

Knoevenagel condensation : Formation of arylidenemalononitrile intermediates.

Michael addition : Nucleophilic attack by the amine on the α,β-unsaturated nitrile.

Cyclization : Intramolecular hemiacetal or enamine formation to yield the hexahydroquinolinone core.
Key evidence includes isolating intermediates (e.g., enamines) and monitoring via in situ IR spectroscopy for C=O and C≡N band shifts .

Advanced: How can computational methods predict the compound’s electronic or pharmacological properties?

Answer:

• DFT calculations : Optimize geometry at the B3LYP/6-31G(d) level to determine HOMO/LUMO energies, electrostatic potentials, and nucleophilic/electrophilic sites.
• Molecular docking : Simulate interactions with biological targets (e.g., enzymes or receptors) using AutoDock Vina. For example, polyhydroquinoline derivatives often exhibit activity via binding to NAD(P)H domains .

Basic: What analytical techniques ensure purity and stability of the compound under storage?

Answer:

• HPLC : Use reversed-phase C18 columns with UV detection (λ = 254 nm) to quantify purity (>98%).
• Thermogravimetric analysis (TGA) : Assess thermal stability (decomposition temperature >150°C).
• Karl Fischer titration : Monitor moisture content (<0.1% w/w) to prevent hydrolysis.
  Store in amber vials at –20°C under inert gas (N$_2$ or Ar) .

Advanced: How are structure-activity relationships (SAR) studied for derivatives of this compound?

Answer:

• Bioisosteric replacement : Substitute the methylamino group with bulkier amines (e.g., isopropyl) to modulate lipophilicity.
• Pharmacophore mapping : Identify critical hydrogen-bond donors/acceptors using X-ray co-crystallography or mutagenesis studies.
• In vitro assays : Test cytotoxicity (MTT assay), enzyme inhibition (IC$_{50}$), or receptor binding (K$_i$) across derivatives. SAR trends in related hexahydroquinolinones suggest nitro or acetyl groups enhance bioactivity .